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The following table summarizes the key findings from the 2023 network meta-analysis regarding the

efficacy of ospemifene and other common therapies for Vulvovaginal Atrophy (VVA) after up to 52 weeks

of treatment [1].

Treatment

Most Bothersome
Symptom (MBS)
Score: Vaginal
Dryness

Vaginal pH
Percentage of
Parabasal Cells

Percentage of
Superficial Cells

Ospemifene (60
mg/day)

Improvement vs.

Placebo, Lubricant,
and Estradiol (E2)

10μg insert [2]

Improvement vs.

Placebo and
Lubricant [2]

Significant

improvement vs.
Placebo [2]

Significant

improvement vs.
Placebo and

Lubricant [2]

Conjugated
Equine
Estrogen (CEE)
Cream

More favorable

than Ospemifene
[2]

More favorable

than Ospemifene
[2]

Estradiol (E2)
Insert (10 μg)

Less improvement

than Ospemifene [2]

More favorable

than Ospemifene
[2]
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Treatment

Most Bothersome
Symptom (MBS)
Score: Vaginal
Dryness

Vaginal pH
Percentage of
Parabasal Cells

Percentage of
Superficial Cells

Placebo Less improvement

than Ospemifene [2]

Less

improvement
than Ospemifene

[2]

Less

improvement
than

Ospemifene [2]

Less improvement

than Ospemifene
[2]

Lubricant Less improvement

than Ospemifene [2]

Less

improvement
than Ospemifene

[2]

Less improvement

than Ospemifene
[2]

Conclusion of the Analysis: The NMA concluded that for most efficacy parameters, ospemifene was not

statistically different from other active therapies used in North America and Europe. It was statistically

superior to placebo for most efficacy parameters and provides a well-tolerated, safe, and effective oral

therapeutic option [2] [1].

Endometrial Safety Profile

A critical safety outcome measured was the change in endometrial thickness. The table below shows that for

all treatments, including ospemifene, post-treatment values remained below the recognized clinical risk

threshold of 4 mm [2] [1].

Treatment
Baseline
Endometrial
Thickness (mm)

Post-treatment
Endometrial
Thickness (mm)

Incidence of Endometrial
Hyperplasia/Carcinoma

Ospemifene 2.1 - 2.3 2.5 - 3.2 (after 52

weeks)

None reported in trials up to 52

weeks [2] [1]
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Treatment
Baseline
Endometrial
Thickness (mm)

Post-treatment
Endometrial
Thickness (mm)

Incidence of Endometrial
Hyperplasia/Carcinoma

All Active
Treatments
(Collective)

< 4.0 (recognized
clinical threshold)

Experimental Protocol of the Network Meta-Analysis

Here is a detailed methodology of the cited systematic literature review and network meta-analysis, which

serves as the source of the experimental data [1].

Objective: To assess the efficacy and safety of ospemifene compared with other therapies for
moderate-to-severe VVA in postmenopausal women.

Design: Systematic literature review and Bayesian network meta-analysis.
Search & Inclusion Criteria:

Databases: Searches were conducted up to November 2021 in accordance with PRISMA
guidelines.

Study Types: Randomized or non-randomized controlled Phase II or III clinical trials.
Participants: Postmenopausal women with moderate-to-severe dyspareunia (painful

intercourse) and/or vaginal dryness.
Interventions: Trials involving ospemifene or at least one locally administered VVA treatment

(e.g., estrogen creams, rings, inserts).
Outcomes:

Efficacy: Changes from baseline in:
Vaginal Maturation Index (percentage of superficial and parabasal cells)

Vaginal pH
Score of the patient's self-identified Most Bothersome Symptom (MBS), either vaginal

dryness or dyspareunia.
Safety: Endometrial thickness and histology (polyps, hyperplasia, cancer).

Analysis: A Bayesian framework was used for the NMA, allowing for the simultaneous comparison of
multiple treatments using both direct (head-to-head) and indirect evidence.

Network Meta-Analysis Conceptual Diagram
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The diagram below illustrates the structure of treatment comparisons from the 2023 analysis. Ospemifene is

connected to multiple treatments, allowing for both direct and indirect comparisons within the network [3]

[1].

Ospemifene

Placebo

Direct

Lubricant

Direct

E2 Insert

Indirect

CEE Cream

IndirectOther Active Treatments

Indirect

Direct DirectDirect Direct

Click to download full resolution via product page

Understanding Vaginal Maturation Index Analysis

A key laboratory method for evaluating VVA treatment efficacy is the Vaginal Maturation Index (VMI). The

workflow below details how this index is determined and analyzed in clinical trials [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s548689?utm_src=pdf-body-img
https://www.smolecule.com/products/s548689?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s548689?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Efficacy, tolerability, and endometrial safety of ospemifene ... [pubmed.ncbi.nlm.nih.gov]

2. Meta-Analysis: Is Ospemifene an Effective Treatment for ... [obgproject.com]

3. Network meta-analysis: a technique to gather evidence ... [pmc.ncbi.nlm.nih.gov]

4. Safety and efficacy of ospemifene for the treatment ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Efficacy and Safety: Ospemifene vs. Other VVA Treatments].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548689#ospemifene-network-meta-analysis-with-vva-

treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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